Cas no 56745-89-2 (3H-Indol-5-amine, N,N,3,3-tetramethyl-2-(4-nitrophenyl)-)

• Product Name: 3H-Indol-5-amine, N,N,3,3-tetramethyl-2-(4-nitrophenyl)-
• CAS No: 56745-89-2
• MF: C₁₈H₁₉N₃O₂
• MW: 309.362364053726
• CID: 2832432
• PubChem ID: 10733678
• Update Time: 2025-04-21

3H-Indol-5-amine, N,N,3,3-tetramethyl-2-(4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• 56745-89-2
• DTXSID80444160
• 3H-Indol-5-amine, N,N,3,3-tetramethyl-2-(4-nitrophenyl)-

• Inchi： 1S/C18H19N3O2/c1-18(2)15-11-14(20(3)4)9-10-16(15)19-17(18)12-5-7-13(8-6-12)21(22)23/h5-11H,1-4H3
• InChI Key： GNWRFYGAXRUASA-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC(=CC=1)C1C(C)(C)C2C=C(C=CC=2N=1)N(C)C)=O

Computed Properties

• Exact Mass: 309.147726857Da
• Monoisotopic Mass: 309.147726857Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 487
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 61.4Ų